Cas no 2171884-50-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid
• CAS No: 2171884-50-5
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6292383
• PubChem ID: 165806625
• Update Time: 2025-10-24

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid
• 2171884-50-5
• EN300-1513584
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-methoxybutanoic acid

• Inchi： 1S/C22H24N2O6/c1-29-14(10-21(26)27)11-23-20(25)12-24-22(28)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,23,25)(H,24,28)(H,26,27)
• InChI Key： WYMULSJQGFMARN-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(CC(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171884-50-5, known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is notable for its complex structure, which incorporates several functional groups that contribute to its unique properties and potential applications in therapeutic development.

At its core, the molecule features a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid backbone, specifically at the 4-position of the butanoic acid chain. This arrangement suggests that the compound may play a role in peptide modification or serve as a precursor in the synthesis of more complex biomolecules. The presence of the Fmoc group also indicates that this compound could be utilized in solid-phase peptide synthesis (SPPS), a widely used technique in organic chemistry for constructing peptides and proteins with high precision.

Recent studies have highlighted the importance of Fmoc-containing compounds in the development of bioconjugates and targeted drug delivery systems. Researchers have demonstrated that Fmoc groups can be effectively incorporated into polymer-based drug carriers, enhancing their stability and bioavailability. In this context, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid may serve as a valuable building block for creating advanced drug delivery platforms.

The molecule also contains a methoxy group at the 3-position of the butanoic acid chain, which adds to its functional diversity. Methoxy groups are known to influence the solubility, stability, and pharmacokinetic properties of compounds. In this case, the methoxy substitution may enhance the compound's ability to interact with biological systems, making it a promising candidate for further exploration in medicinal chemistry.

From a structural standpoint, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid exhibits a high degree of stereochemical complexity. The fluorenyl moiety introduces significant steric hindrance, which could influence the compound's interactions with biological targets. This feature makes it an interesting subject for studies on molecular recognition and enzyme inhibition.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of complex molecules like this one. By leveraging tools such as molecular docking simulations and machine learning algorithms, scientists can gain insights into how 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid might interact with therapeutic targets at the molecular level. These computational approaches are revolutionizing drug discovery by reducing the need for time-consuming and costly experimental trials.

In terms of synthesis, 4-{[(9H-fluoren-9-yloxycarbonyl)amino]acetyl}-3-methoxybutyric acid is typically prepared through multi-step organic reactions involving fluorination, esterification, and amide bond formation. The synthesis process requires precise control over reaction conditions to ensure high yields and optimal purity. Researchers have reported various strategies for synthesizing similar compounds, including microwave-assisted synthesis and catalytic methods that enhance reaction efficiency.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it a candidate for use in biotechnology applications such as enzyme engineering and biosensor development. For instance, researchers have explored the use of Fmoc-containing compounds as probes for studying protein-protein interactions and enzymatic activity.

In conclusion, 4-{[(9H-fluorenylmethoxycarbonyl)amino]acetyl}-3-methoxybutyric acid represents a cutting-edge molecule with diverse applications in chemistry and biology. Its intricate structure and functional groups position it as a valuable tool in drug discovery and advanced material science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations in these fields.